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Compound of Interest

Compound Name: 4-Pentylbenzaldehyde

Cat. No.: B1294691

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available health and safety information for 4-
pentylbenzaldehyde. It is intended for informational purposes for a professional audience and
should not be used as a substitute for a comprehensive Safety Data Sheet (SDS) or
professional safety guidance.

Introduction

4-Pentylbenzaldehyde (CAS No. 6853-57-2) is an aromatic aldehyde with applications in
organic synthesis and potentially in the fragrance industry.[1] A thorough understanding of its
health and safety profile is crucial for its safe handling and use in research and development
settings. This guide summarizes the available toxicological data and safety precautions for 4-
pentylbenzaldehyde.

NOTE: Specific quantitative toxicological data for 4-pentylbenzaldehyde is limited in publicly
available literature and safety data sheets.[2] Therefore, this guide includes data on the
structurally similar compound, 4-methylbenzaldehyde (p-tolualdehyde, CAS No. 104-87-0), to
provide a comparative toxicological profile. This approach, known as read-across, is often used
in the absence of direct data for a specific chemical.[3] However, it should be noted that the
longer alkyl chain in 4-pentylbenzaldehyde may influence its physicochemical and
toxicological properties.
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Hazard Identification and Classification

While detailed GHS classification for 4-pentylbenzaldehyde is not consistently available, it is
generally indicated to cause irritation to the skin, eyes, and respiratory system.[1] For the
analogue 4-methylbenzaldehyde, a more detailed classification is available.

Table 1: GHS Classification for 4-Methylbenzaldehyde

Hazard Class Hazard Category Hazard Statement

H302: Harmful if swallowed[4]

Acute Toxicity, Oral Category 4
[51161[7]
) ) o H315: Causes skin irritation[4]
Skin Corrosion/Irritation Category 2
(51061171
Serious Eye Damage/Eye H319: Causes serious eye
. Category 2 o
Irritation irritation[4][5][61[7]

Specific target organ toxicity — H335: May cause respiratory

single exposure (Respirator Category 3
g P ( P y gory irritation[4][6][7]

tract irritation)

Flammable Liquids Category 4 H227: Combustible liquid[4][5]

Hazardous to the aquatic
environment, short-term Category 3 H402: Harmful to aquatic life[5]

(acute)

Source: GHS classifications for 4-methylbenzaldehyde from various safety data sheets.[4][5][6]

[7]

Toxicological Data

Direct quantitative toxicological data for 4-pentylbenzaldehyde is largely unavailable.[2] The
following table summarizes the available data for the analogue, 4-methylbenzaldehyde.

Table 2: Summary of Acute Toxicity Data for 4-Methylbenzaldehyde
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Endpoint Species Route Value Reference
LD50 Rat Oral 1600 mg/kg bw [41[6]

LD50 Mouse Oral 3200 mg/kg bw [8]

LD50 Rat Intraperitoneal 800 mg/kg bw [8]

LC50 Rat Inhalation > 2200 mg/m3 [8]

Irritation and Sensitization:

 Skin Irritation: 4-Methylbenzaldehyde is classified as a skin irritant.[4][5][6][7][8] Studies in
rabbits have shown it to cause skin irritation.[8]

o Eye Irritation: It is also classified as causing serious eye irritation.[4][5][6][7][8] In rabbit eye
irritation studies, it was found to be a moderate eye irritant.[3]

e Respiratory or Skin Sensitization: There is no available data to suggest that 4-
methylbenzaldehyde is a respiratory or skin sensitizer.[4][6]

Mutagenicity, Carcinogenicity, and Reproductive Toxicity:

e Germ Cell Mutagenicity: No data is available for 4-pentylbenzaldehyde.[2] For 4-
methylbenzaldehyde, it was not found to be mutagenic in an AMES test.[6]

» Carcinogenicity: No data is available for 4-pentylbenzaldehyde.[2] 4-Methylbenzaldehyde is
not listed as a carcinogen by IARC, NTP, ACGIH, or OSHA.[6]

e Reproductive Toxicity: No data is available for 4-pentylbenzaldehyde or 4-
methylbenzaldehyde.[2][6]

Experimental Protocols

Detailed experimental protocols for 4-pentylbenzaldehyde are not available. The following are
generalized methodologies for key toxicological endpoints, based on standard OECD
guidelines and information available for analogous aldehydes.

Acute Oral Toxicity (e.g., OECD Guideline 423)
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o Test System: Typically, young adult female rats are used.

o Dose Administration: The test substance is administered by oral gavage. A starting dose is
chosen from one of four fixed levels (5, 50, 300, or 2000 mg/kg body weight).

o Procedure: The test proceeds sequentially in groups of three animals. The outcome of the
first group determines the dosing for the next group. If mortality is observed, the dose for the
next group is lowered; if no mortality is observed, the dose may be increased.

» Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for up to 14 days.

o Endpoint: The test allows for the determination of the GHS hazard category for acute oral
toxicity.

Skin Irritation (e.g., OECD Guideline 404)

Test System: Healthy, young adult albino rabbits are typically used.

e Procedure: A small area of the animal's back is clipped free of fur. A 0.5 mL (for liquids) or 0.5
g (for solids) dose of the test substance is applied to the skin under a gauze patch.

o Exposure: The patch is left in place for 4 hours.

o Observation: After patch removal, the skin is examined for erythema (redness) and edema
(swelling) at 1, 24, 48, and 72 hours. The reactions are scored according to a standardized
scale.

o Endpoint: The mean scores for erythema and edema are used to classify the substance's
skin irritation potential.

Eye Irritation (e.g., OECD Guideline 405)

o Test System: Healthy, young adult albino rabbits are used.

e Procedure: A 0.1 mL (for liquids) or 0.1 g (for solids) dose of the test substance is instilled
into the conjunctival sac of one eye. The other eye serves as an untreated control.
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» Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,
48, and 72 hours after instillation. Reactions are scored according to a standardized scale.

e Endpoint: The scores for corneal opacity, iritis, and conjunctival redness and chemosis are
evaluated to determine the eye irritation potential.

Physicochemical Information

Table 3: Physicochemical Properties of 4-Pentylbenzaldehyde

Property Value

Molecular Formula C12H160][1]

Molecular Weight 176.25 g/mol [1]

Appearance Colorless to pale yellow liquid[1]
Odor Aromatic[1]

Solubilit Soluble in organic solvents like ethanol and
olubility - I
ether; limited solubility in water.[1]

Data for 4-methylbenzaldehyde for comparison:

Property Value

Boiling Point 204 - 205 °C[4]
Melting Point -6 °C[4]

Flash Point 71 °C[4]

| Density | 1.015 g/cm3[4] |

Safe Handling and Storage

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.
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» Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

o Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate, use a
respirator with an organic vapor cartridge.

Handling:

Avoid contact with skin, eyes, and clothing.[9]

Avoid breathing vapors or mist.[4]

Keep away from heat, sparks, and open flames.[4]

Handle in a well-ventilated place.[1]

Storage:

» Store in a tightly closed container.[1][4]

» Store in a dry, cool, and well-ventilated place.[1][4]

o Keep away from incompatible materials such as strong oxidizing agents, strong bases, and
strong reducing agents.[4]

Visualizations
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Hazard Assessment & Control for 4-Pentylbenzaldehyde

4-Pentylbenzaldehyde

Potential Hazards
- Skin Irritation
- Eye Irritation
- Respiratory Irritation
- Harmful if Swallowed (by analogy)
- Combustible Liquid (by analogy)

AN

Requires Requires Requirps Requires

Control Measures

\ 4

Personal Protective Equipment (PPE)
- Safety Goggles
- Nitrile Gloves
- Lab Coat

\
Engineering Controls
- Fume Hood
- Adequate Ventilation

Safe Handling Procedures
- Avoid contact & inhalation
- Keep away from ignition sources

Proper Storage

- Cool, dry, well-ventilated area
- Tightly sealed container

4 Emergency Procedures h

First Aid
Spill Response - Skin: Wash with soap & water
- Absorb with inert material - Eyes: Rinse with water for 15 min

- Ventilate area - Ingestion: Seek medical attention
- Inhalation: Move to fresh air

Click to download full resolution via product page

Caption: Hazard assessment and control workflow for 4-Pentylbenzaldehyde.

Conclusion

While specific toxicological data for 4-pentylbenzaldehyde is scarce, the available information
and data from the structural analogue 4-methylbenzaldehyde indicate that it should be handled
as a substance that is potentially harmful if swallowed and can cause skin, eye, and respiratory
irritation. It is also considered a combustible liquid. Adherence to standard laboratory safety
protocols, including the use of appropriate personal protective equipment and engineering
controls, is essential to minimize exposure and ensure safe handling. Further toxicological
studies on 4-pentylbenzaldehyde are needed to provide a more complete health and safety
profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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